2-bromo-N-[2-(pyrrolidin-1-yl)ethyl]benzamide

• Molecular Formula: C13H17BrN2O
• Molecular Weight: 297.19 g/mol
• IUPAC Name: 2-bromo-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C13H17BrN2O/c14-12-6-2-1-5-11(12)13(17)15-7-10-16-8-3-4-9-16/h1-2,5-6H,3-4,7-10H2,(H,15,17)
• InChI Key: YMDZVVNILFDBQF-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)C2=CC=CC=C2Br

Description

2-bromo-N-[2-(pyrrolidin-1-yl)ethyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BPEB and has been studied extensively for its ability to bind to specific receptors in the brain. In

Mechanism of Action

BPEB binds to the sigma-1 receptor with high affinity, which leads to the activation of downstream signaling pathways. The exact mechanism of action of BPEB is not fully understood, but it is believed to modulate the activity of various ion channels and receptors in the brain.
Biochemical and Physiological Effects:
BPEB has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. BPEB has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPEB is its high affinity for the sigma-1 receptor, which allows for selective targeting of this protein. BPEB has also been shown to have good pharmacokinetic properties, which make it suitable for in vivo studies. One of the limitations of BPEB is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on BPEB. One area of interest is the development of BPEB-based therapeutics for various neurological and psychiatric disorders. Another area of interest is the further characterization of the sigma-1 receptor and its role in various physiological and pathological processes. Additionally, there is a need for the development of new and improved synthetic methods for BPEB and related compounds.

Synthesis Methods

The synthesis of BPEB involves a multi-step process that begins with the reaction of 2-bromoacetophenone with pyrrolidine to form 2-bromo-N-(pyrrolidin-1-yl)acetamide. This compound is then reacted with ethylene oxide to produce 2-bromo-N-[2-(pyrrolidin-1-yl)ethyl]acetamide. Finally, this compound is reacted with benzoyl chloride to produce the final product, 2-bromo-N-[2-(pyrrolidin-1-yl)ethyl]benzamide.

Scientific Research Applications

BPEB has been studied extensively for its potential applications in neuroscience research. It has been shown to bind to the sigma-1 receptor, which is a protein that is involved in various cellular processes, including cell survival, proliferation, and differentiation. BPEB has been used as a tool to study the function of the sigma-1 receptor in various cellular and animal models.